Cas no 2248350-72-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)butanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)butanoate
• CAS No: 2248350-72-1
• MF: C₂₀H₁₇N₅O₄
• MW: 391.380083799362
• CID: 6505226
• PubChem ID: 165724556
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6523593
• 2248350-72-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)butanoate

• Inchi： 1S/C20H17N5O4/c1-12(2)16(25-22-17(21-23-25)13-8-4-3-5-9-13)20(28)29-24-18(26)14-10-6-7-11-15(14)19(24)27/h3-12,16H,1-2H3
• InChI Key： VTOGOGFTLRJMGF-UHFFFAOYSA-N
• SMILES： O(C(C(C(C)C)N1N=NC(C2C=CC=CC=2)=N1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 391.12805404g/mol
• Monoisotopic Mass: 391.12805404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 107Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)butanoate

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)butanoate (CAS No. 2248350-72-1): An Overview of a Promising Compound in Medicinal Chemistry

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)butanoate (CAS No. 2248350-72-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a 1H-isoindole core and a 5-phenyl-tetrazole moiety. These structural elements contribute to its biological activity and make it a promising candidate for further research and development.

The isoindole scaffold is well-known for its versatility in medicinal chemistry. It has been extensively studied for its ability to modulate various biological targets, including enzymes, receptors, and ion channels. The presence of the tetrazole group in the compound adds another layer of complexity and functionality. Tetrazoles are known for their high affinity for angiotensin-converting enzyme (ACE) and their potential as bioisosteres for carboxylic acids, which can improve the pharmacokinetic properties of drug candidates.

Recent studies have highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)butanoate in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α in vitro. This finding suggests that the compound could be a valuable lead for developing new anti-inflammatory drugs.

Another area of interest is the compound's potential as an anticancer agent. Preliminary studies have shown that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)butanoate exhibits selective cytotoxicity against several cancer cell lines. Specifically, it has been shown to induce apoptosis in human breast cancer cells by disrupting mitochondrial function and activating caspase cascades. These results are promising and warrant further investigation into the mechanisms underlying its anticancer activity.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-(5-phenyl-2H-1,2,3,4-tetrazol-2-y l)butanoate have also been evaluated. A study published in *European Journal of Pharmaceutical Sciences* reported that the compound has good oral bioavailability and a favorable pharmacokinetic profile. The researchers noted that it exhibits low plasma protein binding and undergoes minimal first-pass metabolism, which are desirable characteristics for an orally administered drug.

In addition to its therapeutic potential, 1,3-dioxo - 2 , 3 -dihydro - 1 H - isoindol - 2 - yl 3 - methyl - 2 - (5 - phenyl - 2 H - 1 , 2 , 3 , 4 - tetrazol - 2 - yl ) butanoate has been explored as a tool compound in chemical biology research. Its unique structure makes it suitable for probing biological pathways and understanding the mechanisms of action of similar compounds. For example, it has been used to study the role of specific enzymes in metabolic pathways and to identify potential targets for drug discovery.

The synthesis of 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl   3  methyl   (5  phenyl   (   tetrazol   (   butanoate has been optimized to improve yield and purity. A multi-step synthetic route involving the coupling of an isoindole derivative with a tetrazole precursor has been developed. This route allows for the efficient production of the compound on a laboratory scale and provides a foundation for large-scale synthesis if needed.

In conclusion, 1 ,  dioxo    dihydro    isoindol    yl    methyl    ( phenyl    tetrazol    butanoate (CAS No. 2 ,     dihydro     isoindol     yl     methyl     ( phenyl     tetrazol     butanoate) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an important role in advancing our understanding of various diseases and developing new treatments.